molecular formula C18H13ClN4 B8364870 5-(3-Chlorophenyl)-7-phenyl-4-aminopyrrolo[2,3-d]pyrimidine

5-(3-Chlorophenyl)-7-phenyl-4-aminopyrrolo[2,3-d]pyrimidine

Cat. No.: B8364870
M. Wt: 320.8 g/mol
InChI Key: KKYWVNPRFIJNKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Chlorophenyl)-7-phenyl-4-aminopyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C18H13ClN4 and its molecular weight is 320.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H13ClN4

Molecular Weight

320.8 g/mol

IUPAC Name

5-(3-chlorophenyl)-7-phenylpyrrolo[2,3-d]pyrimidin-4-amine

InChI

InChI=1S/C18H13ClN4/c19-13-6-4-5-12(9-13)15-10-23(14-7-2-1-3-8-14)18-16(15)17(20)21-11-22-18/h1-11H,(H2,20,21,22)

InChI Key

KKYWVNPRFIJNKB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N2C=C(C3=C(N=CN=C32)N)C4=CC(=CC=C4)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1 g of 4-(3-chlorophenyl)-1-phenyl-2-amino-3-cyanopyrrole is heated at 180° C. with a spatula tipful of dimethylaminopyridine for 14 h in 10 ml of formamide under a nitrogen atmosphere. After cooling to RT, the mixture is treated with water and the crystals obtained are filtered off, washed with water and dried. After chromatography on silica gel (methylene chloride/methanol 15:1), the product-containing fractions are concentrated, slurried in ether and filtered. 5-(3-Chlorophenyl)-7-phenyl-4-aminopyrrolo[2,3-d]pyrimidine having a melting point of 173°-175° C. is obtained. 1H--NMR (d6 -DMSO): delta (ppm)=6.3 (br. s, 2H), 7.3-7.55 (m, 6H), 7.65(s, 1H), 7.8 (s, 1H), 7.85 (d, 2H), 8.2 (s, 1H).
Name
4-(3-chlorophenyl)-1-phenyl-2-amino-3-cyanopyrrole
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1 g
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0 (± 1) mol
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reactant
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10 mL
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